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Compound of Interest

Compound Name: Ferric bromide

Cat. No.: B157015

An in-depth examination of the properties, synthesis, and applications of Iron(lll) Bromide
(Ferric Bromide) in scientific research and development.

This technical guide provides a detailed overview of iron(lll) bromide, a significant compound
for professionals in research, science, and drug development. This document outlines its
chemical properties, synonyms, and regulatory identifiers, with a focus on its applications as a
Lewis acid catalyst.

Core Chemical and Physical Properties

Iron(Il) bromide, also known as ferric bromide, is an odorless, red-brown or dark brown solid
compound.[1] It is a versatile reagent in organic synthesis, primarily utilized for the
halogenation of aromatic compounds.[1] The compound dissolves in water, yielding acidic
solutions.[1]
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Property Value Source
CAS Number 10031-26-2 [2][3]
Molecular Formula FeBrs [2][3]
Molecular Weight 295.56 g/mol [2]

Brown-red crystalline powder
Appearance _ [3]
or dark brown solid

Density 4.50 g/cm?3 [1][3]
Melting Point 200 °C (decomposes) [1114]
N Soluble in water, ethanol, and
Solubility [31[4]
ether
EINECS Number 233-089-1 [3]

Synonyms and Identifiers

For clarity in research and documentation, iron(lll) bromide is known by several synonyms:

Ferric bromide[2][3]

Iron tribromide[1][3][4]

Tribromoiron[4]

[ron(l11) tribromide[4]

Iron bromide (FeBr3)[3][4]

Synthesis Protocol

Iron(l1l) bromide can be synthesized through the direct reaction of iron metal with bromine. This
straightforward and common laboratory procedure is outlined below.

Experimental Protocol: Synthesis of Iron(lll) Bromide
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Objective: To synthesize iron(lll) bromide from iron and bromine.
Materials:

e Iron filings or powder

e Liquid bromine

e A suitable reaction vessel (e.g., a three-necked flask)

¢ Inert atmosphere (e.g., nitrogen or argon gas)

e Heating mantle

e Condenser

Procedure:

e Ensure the reaction apparatus is clean, dry, and set up for reaction under an inert
atmosphere to prevent the ingress of moisture.

e Place a measured quantity of iron metal into the reaction vessel.

e Slowly add liquid bromine to the reaction vessel containing the iron. The reaction is
exothermic, so the addition should be controlled to manage the reaction rate.

e The reaction mixture is then gently heated to initiate and sustain the reaction.
e The reaction proceeds according to the following equation: 2 Fe + 3 Brz - 2 FeBrs.[1]

e Once the reaction is complete, the product, iron(lll) bromide, can be purified through
sublimation.

Safety Precautions: Bromine is a highly corrosive and toxic substance. This experiment must
be conducted in a well-ventilated fume hood, and appropriate personal protective equipment
(PPE), including gloves, safety goggles, and a lab coat, must be worn at all times.

Applications in Organic Synthesis
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The primary application of iron(lll) bromide in a research context is as a Lewis acid catalyst. It
is particularly effective in the bromination of aromatic compounds. For many of these
applications, the catalyst is generated in situ.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Iron(lll) Bromide: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157015#cas-number-and-synonyms-for-iron-iii-
bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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